Cas no 937251-98-4 (Notoamide D)

• Product Name: Notoamide D
• CAS No: 937251-98-4
• MF: C₂₆H₃₁N₃O₄
• MW: 449.542
• CID: 4472146
• PubChem ID: 16127841
• Update Time: 2024-03-02

Notoamide D Chemical and Physical Properties

Names and Identifiers

• notoamide D
• (-)-notoamide D
• (1R,13S,16S,22S)-1-hydroxy-7,7-dimethyl-13-(2-methylbut-3-en-2-yl)-6-oxa-12,14,20-triazahexacyclo[11.10.0.02,11.05,10.014,22.016,20]tricosa-2(11),3,5(10),8-tetraene-15,21-dione
• CHEMBL4105208
• (6bR,7aS,12aS,14aS)-6b-hydroxy-3,3-dimethyl-14a-(2-methylbut-3-en-2-yl)-3,6b,7,7a,10,11,12,12a,14a,15-decahydro-8H,13H-pyrano[2,3-g]pyrrolo[1'',2'':4',5']pyrazino[1',2':1,5]pyrrolo[2,3-b]indole-8,13-dione
• NSC-789225
• 937251-98-4
• NSC789225
• CHEBI:145686
• Notoamide D

• Inchi： InChI=1S/C26H31N3O4/c1-6-23(2,3)26-25(32,14-18-21(30)28-13-7-8-17(28)22(31)29(18)26)16-9-10-19-15(20(16)27-26)11-12-24(4,5)33-19/h6,9-12,17-18,27,32H,1,7-8,13-14H2,2-5H3
• InChI Key： ZPTMKNVJQZMLNE-UHFFFAOYSA-N
• SMILES： CC(C)(C=C)C12Nc3c(ccc4OC(C)(C)C=Cc34)C1(O)CC1N2C(=O)C2CCCN2C1=O |c:16|

Computed Properties

• Exact Mass: 449.23145648g/mol
• Monoisotopic Mass: 449.23145648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 959
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.948
• Topological Polar Surface Area: 82.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyrroloindoles